Cas no 25769-03-3 (pyrrolidine-1-carbodithioic acid)

• Product name: pyrrolidine-1-carbodithioic acid
• CAS No: 25769-03-3
• MF: C₅H₉NS₂
• MW: 147.261658430099
• CID: 262519
• PubChem ID: 65351

pyrrolidine-1-carbodithioic acid Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarbodithioicacid
• pyrrolidine-1-carbodithioic acid
• apdc
• Pyrrolidinecarbodithioc acid ammonium salt
• PDSP1_000812
• Pyrrolidinedithiocarbamate
• PDSP1_000811
• Pyrrolidinedithiocarbamate ammonium;APDC, PDTC?
• 1-Pyrrolidinedithiocarbamic acid
• Pyrrolidine-N-carbodithioic acid
• Pyrrolidine dithiocarbamic acid
• Pyrrolidine dithiocarbamate
• PDTC
• RG3HRQ45HY
• 1-PYRROLIDINEDITHIOCARBOXYLIC ACID
• 25769-03-3
• Pyrrolidinodithiocarbamic acid ammonia salt
• EN300-06871
• PDTC & Z-100
• FT-0694392
• AKOS005720778
• Q7263769
• NCIOpen2_000025
• Tetramethylenedithiocarbamic acid
• CHEMBL399491
• 1-Pyrrolidinecarbodithioic acid #
• Z56946833
• 1-Pyrrolidinecarbodithioic acid
• Ammonium 1-pyrrolidinecarbodithioate
• 1-Pyrrolidinedithiocarboxylic acid ammonium salt
• Pyrrolidine-N-dithiocarbamic acid ammonium salt
• 1-Pyrrolidinecarbodithioic acid & Z-100
• Pyrrolidinedithiocarboxylic acid ammonium salt
• HMS1787J02
• Ammonium pyrrolidine dithiocarbamate
• SCHEMBL322100
• 25769-03-3 PYRROLIDINEDITHIOCARBAMATE
• UNII-RG3HRQ45HY
• CS-0450422
• 1-Pyrrolidinecarbodithioic acid, ammonium salt
• PDSP2_000798
• DTXSID00180437
• CHEBI:78782
• Lopac0_001033
• NSC298194
• 5108-96-3
• VSWDORGPIHIGNW-UHFFFAOYSA-N
• PDSP2_000799
• Pyrrolidine-Dithiocarbamate

• Inchi： InChI=1S/C5H9NS2/c7-5(8)6-3-1-2-4-6/h1-4H2,(H,7,8)
• InChI Key： VSWDORGPIHIGNW-UHFFFAOYSA-N
• SMILES： N1(C(S)=S)CCCC1

Computed Properties

• Exact Mass: 147.017641
• Monoisotopic Mass: 147.017641
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 96.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3
• XLogP3: 1.5

Experimental Properties

• Density: 1.264
• Boiling Point: 199.7°Cat760mmHg
• Flash Point: 74.6°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on pyrrolidine-1-carbodithioic acid

Pyrrolidine-1-Carbodithioic Acid: A Comprehensive Overview

Pyrrolidine-1-carbodithioic acid, also known by its CAS number 25769-03-3, is a compound of significant interest in various fields of chemistry and materials science. This compound, with the molecular formula C₅H₉NS₂, is a member of the carbodithioic acid family and has garnered attention due to its unique chemical properties and potential applications. In recent years, advancements in synthetic methodologies and characterization techniques have shed light on its structure, reactivity, and functionalization possibilities.

The pyrrolidine-1-carbodithioic acid molecule consists of a pyrrolidine ring fused with a carbodithioic acid group. The pyrrolidine ring, a five-membered saturated heterocycle containing one nitrogen atom, provides structural stability and contributes to the compound's versatility. The carbodithioic acid group introduces sulfur atoms, which are known for their ability to form strong bonds and participate in various chemical reactions. This combination makes pyrrolidine-1-carbodithioic acid a valuable precursor for the synthesis of advanced materials such as metal-organic frameworks (MOFs), coordination polymers, and organosulfur compounds.

Recent studies have explored the use of pyrrolidine-1-carbodithioic acid in the development of novel catalysts for industrial applications. For instance, researchers have demonstrated that this compound can act as a ligand in transition metal complexes, enhancing catalytic activity in processes such as hydrogenation and carbon dioxide reduction. These findings underscore its potential in sustainable chemistry and green energy technologies.

In addition to its catalytic applications, pyrrolidine-1-carbodithioic acid has shown promise in drug discovery. Its ability to coordinate with metal ions makes it a candidate for designing bioactive compounds with potential therapeutic applications. For example, studies have highlighted its role in the synthesis of metallo-drugs targeting diseases such as cancer and neurodegenerative disorders.

The synthesis of pyrrolidine-1-carbodithioic acid typically involves multi-step processes that combine organic synthesis techniques with sulfur chemistry. Recent advancements have focused on optimizing these processes to improve yield and purity while reducing environmental impact. For instance, researchers have developed eco-friendly methods using renewable resources as starting materials.

From an environmental standpoint, understanding the degradation pathways of pyrrolidine-1-carbodithioic acid is crucial for assessing its safety and sustainability. Studies have shown that this compound undergoes hydrolysis under specific conditions, leading to the formation of biodegradable products. This information is vital for industries seeking to adopt this compound without compromising environmental health.

In conclusion, pyrrolidine-1-carbodithioic acid (CAS No. 25769-03-3) stands at the forefront of modern chemical research due to its unique properties and diverse applications. As scientific advancements continue to unfold, this compound is expected to play an increasingly important role in shaping future technologies across multiple disciplines.